2-(3-chlorophenoxy)-N'-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide

• Molecular Formula: C18H19ClN2O5
• Molecular Weight: 378.8 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)-N-[(E)-(2,3,4-trimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H19ClN2O5/c1-23-15-8-7-12(17(24-2)18(15)25-3)10-20-21-16(22)11-26-14-6-4-5-13(19)9-14/h4-10H,11H2,1-3H3,(H,21,22)/b20-10+
• InChI Key: BFOJZNKGPGBWRC-KEBDBYFISA-N
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=N/NC(=O)COC2=CC(=CC=C2)Cl)OC)OC
• Canonical SMILES: COC1=C(C(=C(C=C1)C=NNC(=O)COC2=CC(=CC=C2)Cl)OC)OC

Description

2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide is an organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound is characterized by the presence of a chlorophenoxy group and a trimethoxyphenyl group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide typically involves a multi-step process. One common method includes the reaction of 3-chlorophenol with chloroacetic acid to form 3-chlorophenoxyacetic acid. This intermediate is then reacted with hydrazine hydrate to produce 3-chlorophenoxyacetohydrazide. Finally, the condensation of 3-chlorophenoxyacetohydrazide with 2,3,4-trimethoxybenzaldehyde under acidic conditions yields the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenoxy group, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenoxy)propionamide
• 2-(3-chlorophenoxy)acetic acid
• 2-(3-chlorophenoxy)ethanol

Uniqueness

Compared to similar compounds, 2-(3-chlorophenoxy)-N’-[(E)-(2,3,4-trimethoxyphenyl)methylidene]acetohydrazide stands out due to the presence of both chlorophenoxy and trimethoxyphenyl groups. This unique combination imparts distinct chemical properties and potential biological activities, making it a valuable compound for various research applications.